Cas no 1807130-95-5 (Ethyl 3-chloromethyl-2-cyano-6-methoxyphenylacetate)

• Product Name: Ethyl 3-chloromethyl-2-cyano-6-methoxyphenylacetate
• CAS No: 1807130-95-5
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• CID: 4980961
• Update Time: 2025-06-15

Ethyl 3-chloromethyl-2-cyano-6-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-2-cyano-6-methoxyphenylacetate

• Inchi： 1S/C13H14ClNO3/c1-3-18-13(16)6-10-11(8-15)9(7-14)4-5-12(10)17-2/h4-5H,3,6-7H2,1-2H3
• InChI Key： JTYSSXFGFCCJHP-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(=C1C#N)CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 325
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-chloromethyl-2-cyano-6-methoxyphenylacetate

Comprehensive Overview of Ethyl 3-chloromethyl-2-cyano-6-methoxyphenylacetate (CAS No. 1807130-95-5)

Ethyl 3-chloromethyl-2-cyano-6-methoxyphenylacetate (CAS No. 1807130-95-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its chloromethyl, cyano, and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C13H14ClNO3, offers unique reactivity, making it valuable for constructing complex molecules. Researchers often explore its potential in drug discovery, particularly for designing bioactive scaffolds with applications in central nervous system (CNS) therapeutics and antimicrobial agents.

In recent years, the demand for high-purity intermediates like Ethyl 3-chloromethyl-2-cyano-6-methoxyphenylacetate has surged due to advancements in green chemistry and sustainable synthesis. Laboratories prioritize compounds with minimal environmental impact, aligning with global trends such as carbon footprint reduction and circular economy principles. This compound’s synthetic pathways are frequently optimized for atom economy, a key metric in modern organic synthesis. Additionally, its role in peptide coupling and heterocycle formation has been highlighted in peer-reviewed journals, addressing common search queries like "efficient esterification methods" or "cyano-group applications in medicinal chemistry."

The compound’s physicochemical properties, including solubility in polar solvents like dimethyl sulfoxide (DMSO) and stability under controlled conditions, make it suitable for high-throughput screening (HTS) platforms. These attributes resonate with industries investing in automated synthesis and AI-driven drug design, topics frequently searched in biotech forums. Furthermore, its chromatographic behavior (e.g., retention time in reverse-phase HPLC) is well-documented, aiding quality control protocols—a critical concern for manufacturers addressing regulatory compliance (e.g., ICH guidelines).

From a commercial perspective, CAS No. 1807130-95-5 is often sourced for custom synthesis projects, catering to niche markets such as fluorophore development or enzyme inhibitors. Its structure-activity relationship (SAR) studies are pivotal for optimizing lead compounds, a hot topic in precision medicine discussions. Notably, patents referencing this compound emphasize its utility in protease inhibition, aligning with trending searches like "novel antiviral strategies" post-pandemic.

To enhance SEO visibility, this content integrates keywords such as "multifunctional ester synthesis", "chloromethyl heterocycles", and "scalable cyano-compound production"—terms frequently queried by organic chemists and process engineers. The compound’s relevance to catalysis (e.g., palladium-catalyzed cross-coupling) further bridges gaps between academic research and industrial applications, a focus area in open-access chemistry databases.

In summary, Ethyl 3-chloromethyl-2-cyano-6-methoxyphenylacetate exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability to emerging technologies (e.g., flow chemistry) and alignment with sustainability goals ensure its continued prominence in scientific literature and commercial pipelines alike.